3-{4-[(3-Fluorophenyl)methoxy]phenyl}prop-2-enamide

• Molecular Formula: C16H14FNO2
• Molecular Weight: 271.29 g/mol
• IUPAC Name: 3-[4-[(3-fluorophenyl)methoxy]phenyl]prop-2-enamide
• InChI: InChI=1S/C16H14FNO2/c17-14-3-1-2-13(10-14)11-20-15-7-4-12(5-8-15)6-9-16(18)19/h1-10H,11H2,(H2,18,19)
• InChI Key: FUGOIOBTCPKQBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=CC=C(C=C2)C=CC(=O)N

Description

3-{4-[(3-Fluorophenyl)methoxy]phenyl}prop-2-enamide is a useful research compound. Its molecular formula is C16H14FNO2 and its molecular weight is 271.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500 mg (1.72 mmol) of the crude 3-[4-(3-fluoro-benzyloxy)-phenyl]-acryloyl chloride as prepared in Example 8c) is dissolved in 2 ml dichloromethane and 4 ml of concentrated ammonia is added. The mixture is hold at reflux temperature for about 4 hours, cooled and filtered. The solid is subjected to column chromatography (silica gel, dichloromethane/methanol/ammonia 140:10:1) to give 89 mg (19%) of a colorless solid. MS: m/e=272.2 (M++H).